Cas no 2228194-54-3 (2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol)
2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol
- EN300-1980798
- 2228194-54-3
-
- Inchi: 1S/C9H11Cl2NO/c1-9(2,5-13)8-6(10)3-12-4-7(8)11/h3-4,13H,5H2,1-2H3
- InChI Key: QYKHAIVEBGLYSG-UHFFFAOYSA-N
- SMILES: ClC1C=NC=C(C=1C(C)(C)CO)Cl
Computed Properties
- Exact Mass: 219.0217694g/mol
- Monoisotopic Mass: 219.0217694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 33.1Ų
2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1980798-0.05g |
2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol |
2228194-54-3 | 0.05g |
$1091.0 | 2023-09-16 | ||
| Enamine | EN300-1980798-0.1g |
2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol |
2228194-54-3 | 0.1g |
$1144.0 | 2023-09-16 | ||
| Enamine | EN300-1980798-0.25g |
2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol |
2228194-54-3 | 0.25g |
$1196.0 | 2023-09-16 | ||
| Enamine | EN300-1980798-0.5g |
2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol |
2228194-54-3 | 0.5g |
$1247.0 | 2023-09-16 | ||
| Enamine | EN300-1980798-1.0g |
2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol |
2228194-54-3 | 1g |
$1299.0 | 2023-05-26 | ||
| Enamine | EN300-1980798-2.5g |
2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol |
2228194-54-3 | 2.5g |
$2548.0 | 2023-09-16 | ||
| Enamine | EN300-1980798-5.0g |
2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol |
2228194-54-3 | 5g |
$3770.0 | 2023-05-26 | ||
| Enamine | EN300-1980798-10.0g |
2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol |
2228194-54-3 | 10g |
$5590.0 | 2023-05-26 | ||
| Enamine | EN300-1980798-1g |
2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol |
2228194-54-3 | 1g |
$1299.0 | 2023-09-16 | ||
| Enamine | EN300-1980798-5g |
2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol |
2228194-54-3 | 5g |
$3770.0 | 2023-09-16 |
2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol
Recent Advances in the Study of 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol (CAS: 2228194-54-3)
The compound 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol (CAS: 2228194-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.
Recent studies have highlighted the unique structural features of 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol, which contribute to its ability to interact with specific biological targets. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action. Preliminary results suggest that this compound exhibits promising activity against certain enzyme systems, making it a candidate for further investigation in the context of targeted therapies.
In a study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of derivatives of 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol to optimize its pharmacological properties. The study reported improved bioavailability and reduced toxicity profiles for select derivatives, paving the way for potential preclinical trials. These findings underscore the compound's versatility and its potential as a scaffold for the development of novel therapeutics.
Another area of interest is the compound's role in modulating inflammatory pathways. A recent in vitro study demonstrated that 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol effectively inhibits key pro-inflammatory cytokines, suggesting its potential application in treating inflammatory diseases. Further in vivo studies are warranted to validate these findings and explore the compound's efficacy in animal models.
Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol. Researchers are actively exploring innovative synthetic routes and delivery systems to overcome these hurdles. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, the compound 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol (CAS: 2228194-54-3) represents a promising avenue for drug discovery and development. Continued research into its biological activity, optimization of its derivatives, and exploration of its therapeutic potential will be critical in unlocking its full potential. This briefing serves as a timely update for researchers and professionals in the chemical biology and pharmaceutical fields, providing valuable insights into the latest advancements related to this compound.
2228194-54-3 (2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)